Cas no 2411330-32-8 (Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate
• CAS No: 2411330-32-8
• MF: C₁₅H₁₆F₃NO₃
• MW: 315.287654876709
• CID: 5356282
• PubChem ID: 146099573
• Update Time: 2025-10-28

Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795271
• methyl (2E)-3-[(2-benzyl-3,3,3-trifluoropropyl)carbamoyl]prop-2-enoate
• Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate

• Inchi： 1S/C15H16F3NO3/c1-22-14(21)8-7-13(20)19-10-12(15(16,17)18)9-11-5-3-2-4-6-11/h2-8,12H,9-10H2,1H3,(H,19,20)/b8-7+
• InChI Key： GBZKXGNCPJLOIB-BQYQJAHWSA-N
• SMILES： FC(C(CNC(/C=C/C(=O)OC)=O)CC1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 401
• XLogP3: 3
• Topological Polar Surface Area: 55.4

Additional information on Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate

Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate (CAS No. 2411330-32-8): A Comprehensive Overview

Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate (CAS No. 2411330-32-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methyl ester group, an (E)-configured double bond, and a trifluoromethyl moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The trifluoromethyl group is particularly noteworthy due to its influence on the compound's physicochemical properties and biological activity. Fluorine atoms are known for their strong electron-withdrawing effects, which can enhance the lipophilicity and metabolic stability of molecules. This property is crucial in drug design, as it can improve the bioavailability and pharmacokinetic profile of potential therapeutic agents.

Recent studies have highlighted the potential of Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have shown that Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate can induce apoptosis in cancer cells by modulating key signaling pathways. Specifically, it has been observed to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This mechanism of action makes it a promising candidate for further investigation in oncology.

In addition to its therapeutic potential, Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate has also been studied for its pharmacokinetic properties. A study published in *Pharmaceutical Research* evaluated the absorption, distribution, metabolism, and excretion (ADME) of this compound in animal models. The results indicated that it has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. These characteristics are essential for developing effective oral formulations for clinical use.

The synthesis of Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate involves several steps that require precise control over reaction conditions to ensure the formation of the desired (E)-configured double bond and the correct positioning of functional groups. One common synthetic route involves the condensation of a suitable aldehyde with an amino acid derivative followed by esterification to form the final product. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize this process and achieve high yields with minimal side products.

Despite its promising properties, further research is needed to fully understand the safety and efficacy of Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate. Preclinical studies are currently underway to evaluate its toxicity profile and identify any potential side effects. Additionally, clinical trials will be essential to determine its therapeutic potential in human patients.

In conclusion, Methyl (E)-4-[(2-benzyl-3,3,3-trifluoropropyl)amino]-4-oxobut-2-enoate (CAS No. 2411330-32-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various diseases and improve patient outcomes.